Cas no 51863-79-7 (6-(4-Bromophenyl)-2-chloro-4-phenylnicotinonitrile)

6-(4-Bromophenyl)-2-chloro-4-phenylnicotinonitrile structure
51863-79-7 structure
Product Name:6-(4-Bromophenyl)-2-chloro-4-phenylnicotinonitrile
CAS No:51863-79-7
MF:C18H10BrClN2
MW:369.642402172089
CID:4936974
Update Time:2023-08-22

6-(4-Bromophenyl)-2-chloro-4-phenylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-(4-BROMOPHENYL)-2-CHLORO-4-PHENYLNICOTINONITRILE
    • 6-(4-Bromophenyl)-2-chloro-4-phenylnicotinonitrile
    • Inchi: 1S/C18H10BrClN2/c19-14-8-6-13(7-9-14)17-10-15(12-4-2-1-3-5-12)16(11-21)18(20)22-17/h1-10H
    • InChI Key: KJKCXMQIIQOEQD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1C=C(C(C#N)=C(N=1)Cl)C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 407
  • XLogP3: 5.5
  • Topological Polar Surface Area: 36.7

6-(4-Bromophenyl)-2-chloro-4-phenylnicotinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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51863-79-7 95%
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Chemenu
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